Cas no 543910-34-5 ((3aR,7aR)-1,1-Dimethylethyl Ester Octahydro-4-oxo-1H-Indole-1-carboxylic Acid)

• Product Name: (3aR,7aR)-1,1-Dimethylethyl Ester Octahydro-4-oxo-1H-Indole-1-carboxylic Acid
• CAS No: 543910-34-5
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 1590692
• PubChem ID: 11817285
• Update Time: 2024-11-03

(3aR,7aR)-1,1-Dimethylethyl Ester Octahydro-4-oxo-1H-Indole-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (3aR,7aR)-octahydro-4-oxo-1H-Indole-1-carboxylic acid,1,1-dimethylethyl ester
• 1H-Indole-1-carboxylic acid, octahydro-4-oxo-, 1,1-dimethylethyl ester, (3aR,7aR)-
• (3aR,7aR)-tert-butyl 4-oxooctahydro-1H-indole-1-carboxylate
• Tert-butyl (3aR,7aR)-4-oxo-3,3a,5,6,7,7a-hexahydro-2H-indole-1-carboxylate
• C12965
• cis-tert-Butyl 4-oxooctahydro-1H-indole-1-carboxylate
• tert-butyl (3aR,7aR)-4-oxooctahydro-1H-indole-1-carboxylate
• (3aR,7aR)-tert-butyl4-oxooctahydro-1H-indole-1-carboxylate
• CS-M3340
• tert-butyl 4-oxo-octahydroindole-1-carboxylate
• AKOS024464860
• (3aR,7aR)-rel-Octahydro-4-oxo-1H-indole-1-carboxylic acid tert-butyl ester
• SCHEMBL1691937
• 543910-34-5
• 543910-25-4
• DB-309861
• CS-15010
• (3aR,7aR)-1,1-Dimethylethyl Ester Octahydro-4-oxo-1H-Indole-1-carboxylic Acid

• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-8-7-9-10(14)5-4-6-11(9)15/h9-10H,4-8H2,1-3H3/t9-,10-/m1/s1
• InChI Key： GRNSGJOKGICXGO-NXEZZACHSA-N
• SMILES： O=C1CCC[C@@H]2[C@H]1CCN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives